Cas no 209958-56-5 (1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester)
209958-56-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester
CAS No:209958-56-5
MF:C13H13BrN2O2
MW:309.158522367477
CID:3904991
PubChem ID:18549277
Update Time:2025-04-22
1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester
- ethyl 1-(3-broMophenyl)-5-Methyl-1H-pyrazole-3-carboxylate
- DB-170883
- 209958-56-5
- SCHEMBL3831470
- JCVIQZGQEJMZOV-UHFFFAOYSA-N
- DTXSID101151083
-
- Inchi: 1S/C13H13BrN2O2/c1-3-18-13(17)12-7-9(2)16(15-12)11-6-4-5-10(14)8-11/h4-8H,3H2,1-2H3
- InChI Key: JCVIQZGQEJMZOV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(Br)=C2)C(C)=CC(C(OCC)=O)=N1
Computed Properties
- Exact Mass: 308.01604Da
- Monoisotopic Mass: 308.01604Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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